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Compound of Interest

Compound Name: 3-Fluoro-6-methyl-2-nitrophenol

CAS No.: 849353-45-3

Cat. No.: B1444786

Get Quote

Executive Summary
Compound: 3-Fluoro-6-methyl-2-nitrophenol CAS: 849353-45-3 Molecular Formula: C

H

FNO

Exact Mass: 171.03

This guide provides a comprehensive technical analysis of the spectral characteristics of 3-
Fluoro-6-methyl-2-nitrophenol. As a highly functionalized aromatic scaffold, this compound

presents unique spectroscopic challenges due to the interplay between the electron-

withdrawing nitro/fluoro groups and the electron-donating hydroxyl/methyl groups.[1] This

document details the expected Mass Spectrometry (MS) fragmentation pathways, Nuclear

Magnetic Resonance (NMR) coupling patterns, and Infrared (IR) signatures required for

structural validation in drug discovery workflows.[1][2]

Chemical Profile & Structural Logic[1][2]
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The structural integrity of this compound relies on the specific arrangement of substituents

around the phenol core.[1][2] The 2-nitro and 1-hydroxyl groups typically form a strong

intramolecular hydrogen bond, locking the conformation and significantly influencing the proton

NMR shift of the hydroxyl group.[1]

Property Value Structural Implication

Molecular Weight 171.13 g/mol
Base peak in MS (unless

labile).[1]

H-Bond Donor 1 (Phenolic OH)
Downfield shift in

H NMR (>10 ppm).[1][2]

H-Bond Acceptor
4 (NO

, F, O)

Solvation effects in polar

solvents (DMSO vs. CDCl

).[1][2]

Electronic Effect Push-Pull System

F (EWG) and NO

(EWG) vs. OH (EDG) and CH

(EDG).[1][2]

Mass Spectrometry (MS) Analysis[1][2]
Ionization & Fragmentation Logic
In Electron Impact (EI) ionization (70 eV), the molecular ion [M]

is expected to be distinct.[1][2] The fragmentation pattern follows standard ortho-effect
rearrangements common in nitro-aromatics.[1]

Molecular Ion ([M]

): m/z 171 (Base peak or high intensity).[1][2]

Loss of OH ([M-17]

): m/z 154.[1][2] Common in "ortho-nitro" phenols due to oxygen transfer from the nitro group
to the aromatic ring followed by loss of OH.[1][2]
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Loss of NO

([M-46]

): m/z 125. Direct cleavage of the C-N bond.[1][2]

Loss of CO ([M-28]

): Secondary fragmentation typical of phenols.[1][2]

Fragmentation Pathway Diagram
The following diagram illustrates the primary fragmentation logic expected for this scaffold.

Molecular Ion [M]+
m/z 171

[M - OH]+
m/z 154- OH (Ortho Effect)

[M - NO2]+
m/z 125

- NO2
Ring Contraction
[M - NO2 - CO]+

m/z 97

- CO

Click to download full resolution via product page

Caption: Predicted EI-MS fragmentation pathway highlighting the stability of the ortho-nitro

arrangement.

NMR Spectroscopy Analysis
H NMR (Proton)
The proton spectrum is defined by the AB spin system of the two aromatic protons (H4 and H5)

and the diagnostic intramolecular hydrogen bond.[1][2]

Solvent: CDCl

(Recommended to observe H-bonding).[1][2]
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Proton
Approx. Shift (

)
Multiplicity

Coupling
Constants (

)

Assignment
Logic

-OH 10.50 - 11.50 Singlet (Broad) -

Deshielded by

intramolecular H-

bond to 2-NO

.

H4 7.00 - 7.30 dd
Hz

Hz

Ortho to F (large

coupling) and

Ortho to H5.[1][2]

H5 6.80 - 7.10 dd
Hz

Hz

Meta to F

(smaller

coupling) and

Ortho to H4.[1][2]

-CH 2.20 - 2.40 Singlet -

Benzylic protons,

slightly

deshielded by

ring current.

F NMR (Fluorine)
Fluorine-19 NMR is the most definitive tool for purity assessment.[1][2]

Shift: Expected range -110 to -125 ppm.[1][3][4]

Pattern: Doublet (or dd) due to coupling with H4 (ortho) and H5 (meta).

Coupling Logic Diagram
The coupling network is complex due to the presence of Fluorine.[1][2] The diagram below

visualizes the splitting tree for the aromatic proton H4 (positioned between F and H5).[1][2]
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H4 Proton Signal

Split by F (Ortho)
3J_HF ~ 9.0 Hz

Doublet of Doublets (dd)
Observed Pattern

Split by H5 (Ortho)
3J_HH ~ 8.5 Hz

Click to download full resolution via product page

Caption: Splitting tree for Proton H4, showing the additive effect of Fluorine and Proton

coupling.

Infrared (IR) Spectroscopy[1][2]
IR analysis confirms the functional groups.[1][2] The absence of a broad, free OH band (3600

cm

) and the presence of a shifted band confirms the ortho-nitro placement.[1][2]

Functional Group
Wavenumber (cm

)
Mode Notes

Phenolic OH 3100 - 3400 Stretching
Broad, shifted lower

due to H-bonding.

Aromatic C-H 3050 - 3100 Stretching Weak intensity.[1]

Nitro (NO

)

1530 (Asym) / 1350

(Sym)
Stretching

Very strong,

diagnostic bands.[1][2]

Aryl C-F 1100 - 1250 Stretching
Strong band, confirms

fluorination.[1]
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Experimental Protocols
NMR Sample Preparation
To ensure high-resolution data and accurate integration:

Mass: Weigh 5–10 mg of the solid compound.

Solvent: Dissolve in 0.6 mL of CDCl

(Chloroform-d).

Note: DMSO-d

can be used if solubility is an issue, but it may disrupt the intramolecular H-bond, shifting
the OH peak.[1][2]

Filtration: If the solution is cloudy, filter through a small plug of glass wool into the NMR tube

to remove suspended solids.[1][2]

Acquisition: Run at 298 K. For

F, ensure the spectral window is wide enough (-200 to 0 ppm).

GC-MS Method (Purity Check)
Column: HP-5ms or equivalent (30m x 0.25mm, 0.25µm film).

Carrier Gas: Helium at 1.0 mL/min.

Temperature Program:

Hold 50°C for 1 min.

Ramp 20°C/min to 280°C.

Hold 5 mins.

Inlet: Split mode (20:1), 250°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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